Cas no 314255-22-6 (methyl 2-amino-3-{1H-pyrrolo2,3-bpyridin-1-yl}propanoate)

• Product Name: methyl 2-amino-3-{1H-pyrrolo2,3-bpyridin-1-yl}propanoate
• CAS No: 314255-22-6
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6399833
• PubChem ID: 85280165
• Update Time: 2023-12-27

methyl 2-amino-3-{1H-pyrrolo2,3-bpyridin-1-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-{1H-pyrrolo2,3-bpyridin-1-yl}propanoate
• AKOS026740531
• methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoate
• 314255-22-6
• EN300-1070892
• Methyl 2-amino-3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propanoate

• Inchi： 1S/C11H13N3O2/c1-16-11(15)9(12)7-14-6-4-8-3-2-5-13-10(8)14/h2-6,9H,7,12H2,1H3
• InChI Key： HTXVYBJAPFXYCJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN1C=CC2=CC=CN=C12)N)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.1Ų